N-pentyl-N-phenylcarbamoyl chloride

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: N-pentyl-N-phenylcarbamoyl chloride
• InChI: InChI=1S/C12H16ClNO/c1-2-3-7-10-14(12(13)15)11-8-5-4-6-9-11/h4-6,8-9H,2-3,7,10H2,1H3
• InChI Key: JANBAZRFBOALFH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN(C1=CC=CC=C1)C(=O)Cl

Description

N-pentyl-N-phenylcarbamoyl chloride is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.05 g (24.8 mmole) of N-Pentylaniline (from Step A) in 45 ml of toluene an 8.96 ml (24.8 mmole) of 2.77N NaOH were mechanically stirred at -5° C., and 25.7 ml (49.6 mmole) of 1.93M phosgene in toluene was added dropwise over 30 minutes while maintaining -5°. After half the phosgene solution had been added, the rate of addition was increased easily. After stirring at -5° for an additional 30 minutes, the phases were separated and the toluene layer was dried over 10 g of solid sodium chloride. Concentration gave 5.5 g (98%) of dark yellow oil.